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Compound of Interest

Compound Name: NSC 1940-d4

Cat. No.: B12349117 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Comprehensive safety and handling guidelines, detailed experimental protocols, and specific

biological data, including signaling pathways for the compound designated NSC 1940-d4, are

not readily available in the public domain. Searches for "NSC 1940-d4" and its presumed non-

deuterated parent compound "NSC 1940" did not yield specific material safety data sheets

(MSDS), in-depth technical guides, or peer-reviewed publications detailing its mechanism of

action or specific handling procedures.

The designation "NSC" suggests a compound from the National Cancer Institute's repository.

However, without a specific CAS number or a more detailed chemical name, a precise

identification and subsequent retrieval of in-depth safety and biological information is not

possible at this time. The "-d4" suffix indicates that it is a deuterated compound, meaning four

hydrogen atoms have been replaced with deuterium. This isotopic labeling is often used in

research for tracing metabolic pathways or as an internal standard in analytical chemistry. The

safety profile of a deuterated compound is generally assumed to be similar to its parent

compound, but this should be confirmed with specific data when available.

Given the lack of specific information for NSC 1940-d4, this guide provides general safety and

handling principles applicable to novel or uncharacterized research chemicals. These

guidelines are based on standard laboratory safety protocols and information from general

safety data sheets.
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General Safety and Handling Precautions for
Research Chemicals
When handling any uncharacterized chemical compound like NSC 1940-d4, it is crucial to treat

it as potentially hazardous. The following are general guidelines that should be followed.

1. Personal Protective Equipment (PPE): Appropriate personal protective equipment should be

worn at all times when handling the substance.[1] This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[2] The

selection of glove material should be based on the potential solvents used and the

breakthrough time of the gloves.[3]

Body Protection: A laboratory coat is essential to protect street clothing and skin from

contamination.

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used.[3]

2. Engineering Controls:

Work with the compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Ensure that safety showers and eyewash stations are readily accessible in the event of an

emergency.

3. Handling and Storage:

Minimize the generation of dust when working with solid compounds.[4]

Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials.[1]
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Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling the compound and before eating, drinking, or

smoking.[1]

4. First Aid Measures: In case of exposure, the following general first-aid measures should be

taken immediately:

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] Seek medical attention if symptoms occur.

Skin Contact: Immediately flush the affected area with plenty of water.[1] Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][4] Seek medical attention if irritation

occurs.

Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[4]

5. Fire and Explosion Hazards:

The fire and explosion hazards of NSC 1940-d4 are unknown.

In the event of a fire, use an extinguishing agent suitable for the surrounding fire.[1]

Firefighters should wear self-contained breathing apparatus.[3]

Quantitative Data Summary

Due to the absence of a specific MSDS for NSC 1940-d4, a table of quantitative safety data

(e.g., LD50, exposure limits) cannot be provided. Researchers should handle the compound

with the assumption that it may be toxic.

Experimental Protocols

Detailed experimental protocols involving NSC 1940-d4 are not available in the public

literature. When developing protocols, researchers should perform a thorough risk assessment
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and incorporate the general safety and handling precautions outlined above.

Signaling Pathways and Workflows

As the biological target and mechanism of action of NSC 1940-d4 are unknown, diagrams of

signaling pathways or experimental workflows cannot be generated at this time.

Conclusion

The information available for NSC 1940-d4 is insufficient to provide a detailed, in-depth

technical guide as requested. The guidance provided here is based on general laboratory

safety principles for handling uncharacterized research chemicals. It is imperative for any

institution or individual working with this compound to conduct a thorough risk assessment and

to handle it with the utmost care, assuming it to be hazardous until proven otherwise. If more

specific information becomes available, this guidance should be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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